Cas no 120801-76-5 (Acetic acid, difluoro(fluorosulfonyl)-, 2-bromoethyl ester)

• Product Name: Acetic acid, difluoro(fluorosulfonyl)-, 2-bromoethyl ester
• CAS No: 120801-76-5
• MF: C₄H₄BrF₃O₄S
• MW: 285.036370277405
• CID: 3685557
• PubChem ID: 14269690
• Update Time: 2025-04-22

Acetic acid, difluoro(fluorosulfonyl)-, 2-bromoethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, difluoro(fluorosulfonyl)-, 2-bromoethyl ester
• DTXSID701224898
• 120801-76-5
• 2-Bromoethyl 2,2-difluoro-2-(fluorosulfonyl)acetate

• Inchi： 1S/C4H4BrF3O4S/c5-1-2-12-3(9)4(6,7)13(8,10)11/h1-2H2
• InChI Key： VDNSOAZQQRBSJY-UHFFFAOYSA-N
• SMILES： BrCCOC(C(F)(F)S(=O)(=O)F)=O

Computed Properties

• Exact Mass: 283.89658Da
• Monoisotopic Mass: 283.89658Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.8Ų